Cas no 76060-35-0 (6-Dehydrogingerdione)

• Product Name: 6-Dehydrogingerdione
• CAS No: 76060-35-0
• MF: C₁₇H₂₂O₄
• MW: 290.354185581207
• CID: 2045913
• PubChem ID: 9796015
• Update Time: 2025-05-20

6-Dehydrogingerdione Chemical and Physical Properties

Names and Identifiers

• 6-Dehydrogingerdione
• -dehydrogingerdione
• dehydrogingerdione
• [6]-dehydrogingerdione
• 1-Dehydro-6-gingerdione
• 1-(4-hydroxy-3-methoxyphenyl)dec-1-ene-3,5-dione
• (1E)-1-(4-Hydroxy-3-methoxyphenyl)-1-decene-3,5-dione
• E88643
• DTXSID10822876
• 1-Decene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-, (1E)-
• BDBM50317422
• CS-0103631
• (E)-1-(4-hydroxy-3-methoxyphenyl)dec-1-ene-3,5-dione
• HY-N7152
• FS-7648
• BDA06035
• SCHEMBL22958888
• AKOS040760174
• CHEBI:172522
• CHEMBL1096043
• JUKHKHMSQCQHEN-VQHVLOKHSA-N
• 76060-35-0
• (1E)-1-(4-HYDROXY-3-METHOXYPHENYL)DEC-1-ENE-3,5-DIONE
• 1-Dehydro-[6]-gingerdione
• (6)-Dehydrogingerdione
• DA-69542

• Inchi： 1S/C17H22O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h7-11,20H,3-6,12H2,1-2H3/b9-7+
• InChI Key： JUKHKHMSQCQHEN-VQHVLOKHSA-N
• SMILES： O=C(CC(/C=C/C1C=CC(=C(C=1)OC)O)=O)CCCCC

Computed Properties

• Exact Mass: 290.15200
• Monoisotopic Mass: 290.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 448.9±40.0 °C at 760 mmHg
• Flash Point: 159.3±20.8 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 63.60000
• LogP: 3.52260
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Dehydrogingerdione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 6-Dehydrogingerdione

Recent Advances in the Study of 6-Dehydrogingerdione (CAS: 76060-35-0): A Promising Bioactive Compound

6-Dehydrogingerdione (6-DG), a naturally occurring compound with the CAS number 76060-35-0, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its diverse pharmacological properties. This research brief aims to summarize the latest findings on 6-DG, focusing on its mechanisms of action, therapeutic potential, and recent advancements in synthesis and application. The compound, derived from ginger rhizomes, has demonstrated anti-inflammatory, antioxidant, and anticancer activities, making it a promising candidate for further drug development.

Recent studies have elucidated the molecular mechanisms underlying the biological effects of 6-DG. For instance, research published in the Journal of Natural Products (2023) revealed that 6-DG exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. Additionally, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species (ROS) and enhance the activity of endogenous antioxidant enzymes. These findings highlight the compound's potential in treating inflammatory and oxidative stress-related diseases.

In the context of cancer research, 6-DG has shown promising results as a chemopreventive and chemotherapeutic agent. A study in Molecular Cancer Therapeutics (2024) demonstrated that 6-DG induces apoptosis in various cancer cell lines, including breast, colon, and lung cancer, by activating the intrinsic apoptotic pathway. Furthermore, the compound was found to synergize with conventional chemotherapeutic agents, enhancing their efficacy while minimizing side effects. These results suggest that 6-DG could be a valuable adjunct in cancer therapy.

Advances in the synthetic chemistry of 6-DG have also been reported. A recent publication in Organic Letters (2023) described a novel, scalable synthesis route for 6-DG, which improves yield and purity compared to traditional extraction methods. This development is crucial for ensuring a stable supply of the compound for further preclinical and clinical studies. Moreover, structural analogs of 6-DG have been designed and synthesized to optimize its pharmacokinetic and pharmacodynamic properties, paving the way for the development of more potent derivatives.

Despite these promising findings, challenges remain in the clinical translation of 6-DG. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic index. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring 6-DG-based therapies to the market.

In conclusion, 6-Dehydrogingerdione (CAS: 76060-35-0) represents a multifaceted bioactive compound with significant therapeutic potential. Recent studies have deepened our understanding of its mechanisms of action and expanded its applications in medicine. Continued research and development efforts are expected to unlock new opportunities for this compound, ultimately benefiting patients with inflammatory, oxidative, and neoplastic diseases.